2-phenyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)thiazole-4-carboxamide

• IUPAC Name: 2-phenyl-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C24H19N3O2S2/c28-22(20-15-31-23(26-20)17-5-2-1-3-6-17)25-19-9-8-16-10-11-27(14-18(16)13-19)24(29)21-7-4-12-30-21/h1-9,12-13,15H,10-11,14H2,(H,25,28)
• InChI Key: OTEIKRHVKRLLJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)C3=CSC(=N3)C4=CC=CC=C4)C(=O)C5=CC=CS5
• Molecular Formula: C24H19N3O2S2
• Molecular Weight: 445.6 g/mol

Description

2-phenyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C24H19N3O2S2 and its molecular weight is 445.56. The purity is usually 95%.
BenchChem offers high-quality 2-phenyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)thiazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-phenyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)thiazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Antimicrobial Applications Research on similar heterocyclic compounds, such as quinoline and thiazole derivatives, indicates a strong interest in their antimicrobial properties. For instance, Desai, Dodiya, and Shihora synthesized a series of quinazolinone and thiazolidinone derivatives to evaluate their in vitro antibacterial and antifungal activities against various pathogens (Desai, Dodiya, & Shihora, 2011). Similarly, Patel and Patel developed fluoroquinolone-based 4-thiazolidinones, showcasing the potential of heterocyclic compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Biological Activity and Therapeutic Potential Amr and colleagues synthesized novel thiophene derivatives and assessed their antiarrhythmic, serotonin antagonist, and antianxiety activities, suggesting the therapeutic potential of heterocyclic compounds in addressing various health conditions (Amr et al., 2010).

Innovative Synthetic Pathways The exploration of new synthetic pathways for heterocyclic compounds is another significant area of research. Dyachenko and Vovk detailed the synthesis of new 3-oxo(thioxo)-1-phenyl-2,3,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid derivatives, highlighting the innovative approaches to synthesizing complex heterocyclic structures (Dyachenko & Vovk, 2012).